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Compound of Interest

Compound Name: 4'-Methoxyflavonol

Cat. No.: B191851

Introduction: 4'-Methoxyflavone is a naturally occurring flavonoid, a class of polyphenolic
compounds widely distributed in the plant kingdom.[1] It is structurally characterized by a C6-
C3-C6 backbone, with a methoxy group substituted at the 4' position of the B ring.[2] This
compound has garnered significant scientific interest due to its diverse biological activities,
most notably its neuroprotective effects.[1][3] It also exhibits antioxidant, anti-inflammatory, and
potential anticancer properties.[1][4][5] This technical guide provides an in-depth overview of
the physicochemical properties, spectral characteristics, and key biological activities of 4'-
Methoxyflavone, along with detailed experimental protocols relevant to its study. This document
is intended for researchers, scientists, and professionals in the field of drug development.

Core Physicochemical Properties

The fundamental physicochemical properties of 4'-Methoxyflavone are summarized below.
These characteristics are crucial for its handling, formulation, and absorption, distribution,
metabolism, and excretion (ADME) profiling in drug discovery processes.
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Property Value Source
CAS Number 4143-74-2 [4]
Molecular Formula C16H1203 [4]
Molecular Weight 252.26 g/mol [5]
Appearance White to light yellow crystalline 4]
powder
Melting Point 157 - 161 °C [4][5][6]
Solubility DMSO: 5 mg/mL (warmed) [5]

LogP (Computed)

3.5 (XLogP3)

[7]

Storage Temperature

2-8°C

[5]

Spectral Properties

Spectroscopic data is fundamental for the structural elucidation and quantification of 4'-

Methoxyflavone.

Spectral Data Type

Key Characteristics

Source

UV-Visible (UV-Vis)

Maximum Absorption (Amax):
319 nm (in Methanol)

[6]

Nuclear Magnetic Resonance
(NMR)

13C and 170 NMR data are

publicly available.

[7](8]

Mass Spectrometry (MS)

Collision Cross Section (CCS):
152.1 A2 ([M+H]*)

[7]

Biological Activity and Mechanisms of Action

4'-Methoxyflavone demonstrates a range of biological effects, with its neuroprotective activity

being the most extensively studied.

Neuroprotection via Inhibition of Parthanatos
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4'-Methoxyflavone acts as a potent neuroprotective agent by inhibiting Parthanatos, a specific
pathway of programmed cell death.[3] This pathway is initiated by severe DNA damage, which
leads to the overactivation of the nuclear enzyme Poly(ADP-ribose) polymerase-1 (PARP-1).[3]
The resulting accumulation of poly(ADP-ribose) (PAR) polymers and subsequent translocation
of Apoptosis-Inducing Factor (AlF) from the mitochondria to the nucleus causes chromatin
condensation and large-scale DNA fragmentation, ultimately leading to cell death.[3] 4'-
Methoxyflavone has been shown to prevent the accumulation of PAR and protect cortical
neurons from cell death induced by DNA-alkylating agents or NMDA receptor-mediated
excitotoxicity.[3]
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Prepare Primary Neuronal Cultures
(12-14 days in vitro)

'

Pre-incubate with
4'-Methoxyflavone or Vehicle

'

Induce Excitotoxicity:
Add NMDA + Glycine (5 min)

:

Wash and Replace with
Fresh Culture Medium

:

Incubate for 24 hours

:

Assess Cell Viability
(e.g., MTT or LDH Assay)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [4'-Methoxyflavone: A Technical Guide to its
Physicochemical Properties and Biological Activity]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b191851#physicochemical-properties-of-
4-methoxyflavonol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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